2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide
Overview
Description
2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FBM-1 and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes that are involved in the growth of cancer cells, bacteria, and fungi.
Biochemical and Physiological Effects
2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, bacteria, and fungi. Additionally, it has also been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide in lab experiments is its potential to inhibit the growth of cancer cells, bacteria, and fungi. This makes it a promising compound for the development of new drugs. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for the study of 2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide. One of the directions is to further investigate its mechanism of action to optimize its use in lab experiments. Additionally, it can also be studied for its potential applications in other fields such as agriculture and food preservation. Furthermore, the compound can also be modified to improve its efficacy and reduce its toxicity.
Synthesis Methods
2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been synthesized using different methods. One of the commonly used methods is the reaction of 5-fluoro-2-methylaniline with 1,2-diaminobenzene in the presence of acetic anhydride and acetic acid. The resulting product is then reacted with acetic anhydride and acetic acid to obtain 2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide.
Scientific Research Applications
2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been found to have potential applications in various fields of scientific research. It has been studied for its anticancer activity and has been found to inhibit the growth of cancer cells. Additionally, it has also been studied for its antibacterial and antifungal activity.
properties
IUPAC Name |
2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3O/c1-11-6-7-12(17)8-14(11)19-16(21)9-20-10-18-13-4-2-3-5-15(13)20/h2-8,10H,9H2,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCGZJKXMYBLOEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)CN2C=NC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzimidazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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